N-(2-methylpropyl)naphthalene-2-sulfonamide

• Molecular Formula: C14H17NO2S
• Molecular Weight: 263.36 g/mol
• IUPAC Name: N-(2-methylpropyl)naphthalene-2-sulfonamide
• InChI: InChI=1S/C14H17NO2S/c1-11(2)10-15-18(16,17)14-8-7-12-5-3-4-6-13(12)9-14/h3-9,11,15H,10H2,1-2H3
• InChI Key: AWZXZHVJCJVLGU-UHFFFAOYSA-N
• SMILES: CC(C)CNS(=O)(=O)C1=CC2=CC=CC=C2C=C1

Description

N-(2-methylpropyl)naphthalene-2-sulfonamide, also known as NMS, is a sulfonamide derivative that has been extensively studied for its potential applications in scientific research. This compound is known for its ability to selectively inhibit the activity of carbonic anhydrase IX (CAIX), an enzyme that is overexpressed in many types of cancer cells.

Mechanism of Action

N-(2-methylpropyl)naphthalene-2-sulfonamide selectively inhibits the activity of CAIX by binding to its active site. CAIX plays a key role in maintaining the pH balance in cancer cells, and its inhibition leads to a decrease in tumor growth and metastasis. N-(2-methylpropyl)naphthalene-2-sulfonamide has also been shown to have an effect on the central nervous system by modulating the activity of GABA receptors.
Biochemical and Physiological Effects
N-(2-methylpropyl)naphthalene-2-sulfonamide has been shown to have a number of biochemical and physiological effects. In addition to its effects on CAIX and GABA receptors, it has also been shown to have anti-inflammatory and antioxidant effects. These effects may be beneficial in the treatment of a variety of diseases, including cancer, neurodegenerative disorders, and cardiovascular disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-methylpropyl)naphthalene-2-sulfonamide is its selectivity for CAIX. This makes it a valuable tool for studying the role of CAIX in cancer cells. However, its selectivity may also limit its usefulness in other areas of research. In addition, N-(2-methylpropyl)naphthalene-2-sulfonamide has a relatively short half-life, which may make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for research on N-(2-methylpropyl)naphthalene-2-sulfonamide. One area of interest is the development of new cancer therapies based on the inhibition of CAIX. Another area of interest is the development of new psychiatric medications based on N-(2-methylpropyl)naphthalene-2-sulfonamide's effects on GABA receptors. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-(2-methylpropyl)naphthalene-2-sulfonamide, and to identify any potential side effects or limitations of its use.

Synthesis Methods

The synthesis of N-(2-methylpropyl)naphthalene-2-sulfonamide involves the reaction of 2-naphthylamine with isobutyl chloroformate in the presence of triethylamine. The resulting intermediate is then treated with sulfamic acid to yield N-(2-methylpropyl)naphthalene-2-sulfonamide. This method has been optimized to produce high yields of pure N-(2-methylpropyl)naphthalene-2-sulfonamide, making it suitable for large-scale production.

Scientific Research Applications

N-(2-methylpropyl)naphthalene-2-sulfonamide has been extensively studied for its potential applications in scientific research. One of the most promising applications is in the field of cancer research. CAIX is overexpressed in many types of cancer cells, and its inhibition has been shown to reduce tumor growth and metastasis. N-(2-methylpropyl)naphthalene-2-sulfonamide has been shown to selectively inhibit CAIX activity, making it a promising candidate for the development of new cancer therapies.
In addition to its potential applications in cancer research, N-(2-methylpropyl)naphthalene-2-sulfonamide has also been studied for its effects on the central nervous system. It has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the development of new psychiatric medications.